Cas no 2381-45-5 (17a-Acetoxy Pregnenolone)

17a-Acetoxy Pregnenolone Properties

Names and Identifiers

• Pregn-5-en-20-one,17-(acetyloxy)-3-hydroxy-, (3b)-
• 17α-Acetoxy Pregnenolone
• [(3S,8R,9S,10R,13S,14S,17R)-17-acetyl-3-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• 17A-HYDROXYPREGNENOLONE-17-ACETATE
• 17-Acetoxy-3
• A-Acetoxy Pregnenolone
• A-hydroxypregn-5-en-20-one
• EINECS 219-180-9
• NSC 77893
• DTXSID901247052
• 17 alpha -Acetoxy Pregnenolone
• 17?-Acetoxy Pregnenolone
• (3beta)-17-(Acetyloxy)-3-hydroxypregn-5-en-20-one
• 17alpha-Acetoxy Pregnenolone
• SCHEMBL1890395
• NSC77893
• J-015224
• 2381-45-5
• 3-Hydroxy-20-oxo-5-pregnen-17alpha-yl acetate
• Acetic acid (3S,8R,10R,13S,17R)-17-acetyl-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl ester
• [(3S, 8R, 9S, 10R, 13S, 14S, 17R)-17-acetyl-3-hydroxy-10, 13-dimethyl-1, 2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• NSC-77893
• 17-Acetoxy-3alpha-hydroxypregn-5-en-20-one
• 17-ACETOXYPREGNENOLONE
• 17a-Acetoxy Pregnenolone
• (3I(2))-17-(Acetyloxy)-3-hydroxypregn-5-en-20-one
• (3beta)-17-(Acetyloxy)-3-hydroxypregn-5-en-20-one; 3beta,17-Dihydroxypregn-5-en-20-one 17-Acetate; 17-Acetoxy-3beta-hydroxypregn-5-en-20-one; NSC 77893;
• +Expand

• InChIKey： KRBMZSYRIJAAMS-KIYFCUGLSA-N
• Inchi： InChI=1S/C23H34O4/c1-14(24)23(27-15(2)25)12-9-20-18-6-5-16-13-17(26)7-10-21(16,3)19(18)8-11-22(20,23)4/h5,17-20,26H,6-13H2,1-4H3/t17-,18+,19-,20-,21-,22-,23-/m0/s1
• SMILES： CC(O[C@@]1(CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O)C(=O)C)=O

Computed Properties

• Exact Mass: 374.24600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 374.246
• Heavy Atom Count: 27
• Complexity: 697
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• LogP: 4.20100
• PSA: 63.60000
• Refractive Index: 1.549
• Boiling Point: 486.6°Cat760mmHg
• Melting Point: 230-232℃
• Flash Point: 160.9°C
• Density: 1.15